![molecular formula C21H24N2O3 B4401003 1-[3-(allyloxy)benzoyl]-4-(2-methoxyphenyl)piperazine](/img/structure/B4401003.png)
1-[3-(allyloxy)benzoyl]-4-(2-methoxyphenyl)piperazine
Overview
Description
1-[3-(allyloxy)benzoyl]-4-(2-methoxyphenyl)piperazine, also known as A-401, is a chemical compound that belongs to the benzamide class of drugs. It is a novel and potent antagonist of the 5-HT2A receptor, which is involved in the regulation of various physiological and behavioral processes.
Mechanism of Action
1-[3-(allyloxy)benzoyl]-4-(2-methoxyphenyl)piperazine acts as a selective antagonist of the 5-HT2A receptor, which is involved in the regulation of various physiological and behavioral processes, including mood, cognition, and perception. By blocking the activity of this receptor, this compound can modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate, which are implicated in the pathophysiology of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-psychotic and anti-anxiety effects in animal models. It can also improve cognitive function and reduce the risk of neurodegeneration in animal models of Alzheimer's disease. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
1-[3-(allyloxy)benzoyl]-4-(2-methoxyphenyl)piperazine has several advantages for lab experiments, including its high potency, selectivity, and stability. However, its limited solubility in water and low bioavailability may pose challenges for its use in in vivo studies. Additionally, the lack of human clinical data for this compound limits its potential therapeutic applications in humans.
Future Directions
For research on 1-[3-(allyloxy)benzoyl]-4-(2-methoxyphenyl)piperazine include further optimization of its synthesis method, investigation of its pharmacokinetics and pharmacodynamics, and evaluation of its potential therapeutic applications in humans. Additionally, the development of novel analogs of this compound with improved pharmacological properties may lead to the discovery of new drugs for the treatment of neurological and psychiatric disorders.
Scientific Research Applications
1-[3-(allyloxy)benzoyl]-4-(2-methoxyphenyl)piperazine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have potent anti-psychotic and anti-anxiety effects in animal models, making it a promising candidate for the treatment of schizophrenia and anxiety disorders.
properties
IUPAC Name |
[4-(2-methoxyphenyl)piperazin-1-yl]-(3-prop-2-enoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-3-15-26-18-8-6-7-17(16-18)21(24)23-13-11-22(12-14-23)19-9-4-5-10-20(19)25-2/h3-10,16H,1,11-15H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUZLKLDZRAVQOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=CC=C3)OCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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